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Compound of Interest

Compound Name: Fmoc-Tyr(SO3nP)-OH

Cat. No.: B1474383 Get Quote

An In-depth Technical Guide to Fmoc-Tyr(SO3H)-OH and its Salts for Peptide Synthesis

Introduction
Tyrosine O-sulfation is a crucial post-translational modification that occurs in the trans-Golgi

network, impacting a vast array of secreted and transmembrane proteins. This modification is

catalyzed by tyrosylprotein sulfotransferases (TPSTs) and plays a pivotal role in modulating

protein-protein interactions that govern numerous biological processes, including inflammatory

responses, leukocyte adhesion, viral entry, and hormone regulation.[1][2] The synthesis of

peptides containing sulfotyrosine (sY) is essential for studying these interactions and for

developing novel therapeutics.

Fmoc-Tyr(SO3H)-OH and its salts are key building blocks used in solid-phase peptide

synthesis (SPPS) to incorporate sulfotyrosine into peptide sequences. However, the inherent

acid lability of the sulfate ester group presents significant challenges, necessitating specialized

strategies for its successful integration and subsequent handling. This guide provides a

comprehensive overview of Fmoc-Tyr(SO3H)-OH, its properties, synthesis, and application in

peptide chemistry, with a focus on experimental protocols and workflows for research

professionals.
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The most commonly used derivatives in peptide synthesis are the free acid and its sodium salt,

which enhances stability and handling.

Property Fmoc-Tyr(SO3H)-OH
Fmoc-Tyr(SO3H)-OH
Sodium Salt

CAS Number 181952-24-9[3][4][5][6][7] 106864-37-3[8][9]

Molecular Formula C24H21NO8S[3][4][6] C24H20NNaO8S[8]

Molecular Weight 483.49 g/mol [5][6][7] 505.47 g/mol [8]

Purity Typically >98%[5] -

Appearance White to off-white powder White to off-white powder

Storage -15°C[8] -10 to -25°C

Synthesis and Experimental Protocols
The direct incorporation of Fmoc-Tyr(SO3H)-OH requires careful handling due to the acid-

sensitive nature of the sulfate group. The sodium salt is often preferred for its improved

stability.

Protocol 1: Synthesis of Fmoc-Tyr(SO3Na)-OH
This protocol is adapted from established methods for the sulfation of Fmoc-Tyrosine.[10]

Materials:

Fmoc-Tyr-OH

DMF/SO3 complex (Sulfur trioxide dimethylformamide complex)

Pyridine

Dioxane

5% aqueous Na2CO3 solution
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Deionized water

Procedure:

Dissolve Fmoc-Tyr-OH (1.0 equivalent) in a solvent mixture of DMF/pyridine/dioxane (e.g.,

8:2:1 v/v/v).

Add the DMF/SO3 complex (approximately 3.0 equivalents) to the solution in one portion.

Stir the reaction mixture at room temperature overnight.

Remove the solvent under reduced pressure (in vacuo).

Dissolve the resulting residue in ice-cold deionized water.

Adjust the pH of the solution to 6.5 by slowly adding a 5% aqueous Na2CO3 solution over

one hour.

Lyophilize (freeze-dry) the solution to obtain the crude product.

Purify the product by dissolving the residue in DMF, filtering out any insoluble materials, and

removing the solvent to yield Fmoc-Tyr(SO3Na)-OH.
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Synthesis of Fmoc-Tyr(SO3Na)-OH

1. Dissolve Fmoc-Tyr-OH
in DMF/Pyridine/Dioxane

2. Add DMF/SO3 Complex

3. Stir Overnight at RT

4. Evaporate Solvent

5. Redissolve in Cold H2O

6. Neutralize to pH 6.5
with Na2CO3

7. Lyophilize

8. Purify from DMF
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2-Chlorotrityl Resin

Fmoc Deprotection
(20% Piperidine/DMF)

Couple Next
Fmoc-AA-OH

Fmoc Deprotection
(20% Piperidine/DMF)

Couple Fmoc-Tyr(SO3Na)-OH
(e.g., PyBOP activation)

Continue Chain Elongation...

Mild Acid Cleavage
(e.g., AcOH/TFE/DCM)

RP-HPLC Purification

Sulfated Peptide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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